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Compound of Interest

(E)-4-(dimethylamino)but-3-en-2-
Compound Name:
one

Cat. No.: B116759

An In-depth Technical Guide to (E)-4-(dimethylamino)but-3-en-2-one

This technical guide provides a comprehensive overview of the chemical and physical
properties of (E)-4-(dimethylamino)but-3-en-2-one, along with a representative synthetic
protocol and a general analytical workflow. This document is intended for researchers,
scientists, and professionals in drug development and other relevant scientific fields.

Chemical Properties and Data

(E)-4-(dimethylamino)but-3-en-2-one is a chemical compound with the [IUPAC name 4-
(dimethylamino)but-3-en-2-one.[1][2] It is also known by other synonyms such as 1-
dimethylamino-but-1-en-3-one.[1][2]

Table 1: Physicochemical Properties of (E)-4-(dimethylamino)but-3-en-2-one
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Property Value Source
Molecular Formula CeH11NO [1112][3]
Molecular Weight 113.16 g/mol [1][2]

Alternate Molecular Weight

113.1576 g/mol

[3]

InChl

INChl=1S/C6H11NO/c1-6(8)4-
5-7(2)3/h4-5H,1-3H3

[1]

InChlKey

QPWSKIGAQZAJKS-
UHFFFAOYSA-N

[1]2]

Canonical SMILES

CC(=0)C=CN(C)C

[1](2]

CAS Number

2802-08-6, 1190-91-6

[1]3]

Experimental Protocols
Representative Synthesis of Enaminones

The synthesis of enaminones like (E)-4-(dimethylamino)but-3-en-2-one can be achieved

through the condensation of a ketone with a dimethylformamide acetal. The following is a

general procedure adapted from the synthesis of similar compounds.[4][5]

Materials:

» Acetone (or a relevant ketone precursor)

e N,N-dimethylformamide dimethyl acetal (DMF-DMA)

e Anhydrous solvent (e.g., xylene or toluene)

¢ Round bottom flask

e Condenser

e Heating mantle or oil bath

« Rotary evaporator
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» Recrystallization solvent (e.g., ether or petroleum ether)
Procedure:

o A mixture of the starting ketone and N,N-dimethylformamide dimethyl acetal in an
appropriate solvent is placed in a round bottom flask.

e The reaction mixture is heated under reflux for several hours. The progress of the reaction
can be monitored by observing the distillation of the alcohol byproduct.

o Upon completion, the reaction mixture is cooled to room temperature.

e The solvent is removed under reduced pressure using a rotary evaporator to yield the crude
product, which may be an oil or a solid.

e The crude product is then purified. This can be achieved by recrystallization from a suitable
solvent. The crystals are collected by filtration, washed with a cold solvent, and dried.

Analytical Workflow

The purity and identity of the synthesized (E)-4-(dimethylamino)but-3-en-2-one can be
determined using various analytical techniques. High-Performance Liquid Chromatography
(HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are common methods for
analyzing such compounds.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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